BENGHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to 2-Bromohexanal:
Chemical Structure, Properties, and Reactivity

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: 2-Bromohexanal
CAS No.: 24764-98-5
Cat. No.: B3255019
Get Quote
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For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Bromohexanal is an alpha-brominated aliphatic aldehyde that serves as a versatile
intermediate in organic synthesis. Its structure, featuring a reactive aldehyde functional group
and a bromine atom on the adjacent carbon, allows for a variety of chemical transformations.
This technical guide provides a comprehensive overview of the chemical structure, physical
and chemical properties, synthesis, and key reactions of 2-Bromohexanal, tailored for
professionals in research and drug development.

Chemical Structure and Identification

2-Bromohexanal is a six-carbon aldehyde with a bromine atom substituted at the alpha (o)
position relative to the carbonyl group.

Molecular Structure:
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Synthetic pathways starting from Hexanal to 2-Bromohexanal and its subsequent chemical
transformations.

Biological Relevance and Toxicological
Considerations

While specific metabolic or signaling pathways for 2-Bromohexanal are not well-documented,
the biological activity of a-haloaldehydes, in general, is of interest to toxicologists and drug
development professionals. These compounds are known to be reactive electrophiles that can
potentially alkylate biological nucleophiles such as the sulfhydryl groups of cysteine residues in
proteins and glutathione. This reactivity is the basis for their potential cytotoxicity.

The metabolism of aldehydes is a critical detoxification pathway in biological systems. Fatty
aldehyde dehydrogenase (FALDH) is a key enzyme involved in the oxidation of long-chain
aldehydes to their corresponding carboxylic acids. [1]It is plausible that 2-Bromohexanal could
be a substrate for such enzymes, leading to its metabolic conversion to 2-bromohexanoic acid.
Further research is needed to elucidate the specific metabolic fate and toxicological profile of 2-
Bromohexanal.

Conclusion

2-Bromohexanal is a valuable bifunctional molecule with significant potential in organic
synthesis. Its preparation via the bromination of its acetal provides a selective route to this
compound. The aldehyde and a-bromo functionalities can be chemoselectively transformed
into a variety of other useful chemical groups. While its specific biological roles are yet to be
fully explored, its reactivity profile suggests potential applications in the design of targeted
covalent inhibitors or as a probe for studying the biological effects of a-haloaldehydes. The
experimental protocols and data presented in this guide provide a solid foundation for
researchers to utilize 2-Bromohexanal in their synthetic endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2026 BenchChem. All rights reserved. 2/4 Tech Support


https://www.benchchem.com/product/b3255019/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-2-bromohexanal-chemical-structure-properties-and-reactivity
https://www.benchchem.com/product/b3255019/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-2-bromohexanal-chemical-structure-properties-and-reactivity
https://pmc.ncbi.nlm.nih.gov/articles/PMC3993971/
https://www.benchchem.com/product/b3255019/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-2-bromohexanal-chemical-structure-properties-and-reactivity
https://www.benchchem.com/product/b3255019/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-2-bromohexanal-chemical-structure-properties-and-reactivity
https://www.benchchem.com/product/b3255019/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-2-bromohexanal-chemical-structure-properties-and-reactivity
https://www.benchchem.com/product/b3255019/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-2-bromohexanal-chemical-structure-properties-and-reactivity
https://www.benchchem.com/product/b3255019/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-2-bromohexanal-chemical-structure-properties-and-reactivity
https://www.benchchem.com/product/b3255019?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3255019?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

References

e 1. Fatty Aldehyde and Fatty Alcohol Metabolism: Review and Importance for Epidermal
Structure and Function - PMC [pmc.ncbi.nim.nih.gov]

» To cite this document: BenchChem. [An In-depth Technical Guide to 2-Bromohexanal:
Chemical Structure, Properties, and Reactivity]. BenchChem, [2026]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b3255019/docs#an-in-depth-technical-guide-to-2-
bromohexanal-chemical-structure-properties-and-reactivity]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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